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Compound of Interest

Compound Name:
4-Hydroxyphenyl diphenyl

phosphate

Cat. No.: B2658905 Get Quote

An In-depth Technical Guide to 4-Hydroxyphenyl diphenyl phosphate

This guide provides a comprehensive overview of 4-Hydroxyphenyl diphenyl phosphate, a

significant metabolite of the widely used organophosphate flame retardant, Triphenyl

phosphate (TPHP). The content herein is curated for researchers, scientists, and professionals

engaged in drug development and environmental science, focusing on its chemical properties,

analytical methodologies, and biological interactions.

Core Chemical and Physical Properties
4-Hydroxyphenyl diphenyl phosphate is a notable metabolite in toxicological and

environmental studies due to its prevalence and potential biological activity. Its fundamental

properties are summarized below.
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Property Value Source

Molecular Formula C₁₈H₁₅O₅P [1][2]

Molecular Weight 342.29 g/mol [1][2]

IUPAC Name
(4-hydroxyphenyl) diphenyl

phosphate
[2]

CAS Number 56806-74-7 [2]

SMILES

C1=CC=C(C=C1)OP(=O)

(OC2=CC=CC=C2)OC3=CC=

C(C=C3)O

[1][2]

InChIKey
NOPNBQOZUKISRP-

UHFFFAOYSA-N
[2]

Synthesis and Metabolism
While specific synthesis protocols for 4-Hydroxyphenyl diphenyl phosphate are not widely

published, a general understanding can be derived from the synthesis of related phosphate

esters. The synthesis of diphenyl phosphate, for instance, involves the reaction of phosphoric

acid with phenol in the presence of a base and a catalyst.[3]

4-Hydroxyphenyl diphenyl phosphate is primarily formed in biological systems through the

metabolic conversion of Triphenyl phosphate (TPHP). This biotransformation is a critical aspect

of its presence in living organisms.
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(e.g., Cytochrome P450 enzymes)
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Metabolic conversion of TPHP to its hydroxylated metabolite.

Experimental Protocols
Quantification in Biological Samples by LC-MS/MS
The following protocol is a representative method for the quantification of organophosphate

flame retardant metabolites, including 4-Hydroxyphenyl diphenyl phosphate, in human urine

using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method is adapted

from established procedures for similar analytes.[4]

1. Sample Preparation

Enzymatic Hydrolysis: To 0.4 mL of urine, add an internal standard spiking solution and a

buffer for enzymatic hydrolysis of conjugated metabolites.
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Solid Phase Extraction (SPE): The hydrolyzed sample is loaded onto an SPE cartridge to

extract the analytes of interest and remove interfering substances.

Elution and Reconstitution: The analytes are eluted from the SPE cartridge, and the eluate is

evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Chromatographic Separation: A reversed-phase HPLC column is used to separate the target

analytes. A typical mobile phase consists of a gradient of ammonium acetate in water and an

organic solvent like acetonitrile.

Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer

with an electrospray ionization (ESI) source, operating in either positive or negative ion

mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific

precursor-to-product ion transitions for each analyte and internal standard.
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Analytical Workflow for Quantification

Urine Sample Collection
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Enzymatic Hydrolysis

Solid Phase Extraction (SPE)
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Workflow for the analysis of 4-Hydroxyphenyl diphenyl phosphate.
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Biological Signaling Pathways
Research suggests that 4-Hydroxyphenyl diphenyl phosphate and its parent compound,

TPHP, may interact with biological signaling pathways, particularly those involved in

metabolism. One such pathway is the Peroxisome Proliferator-Activated Receptor (PPAR)

signaling pathway, which plays a crucial role in lipid metabolism and adipogenesis.[5][6]

The activation of PPARs, which are ligand-activated transcription factors, leads to the

regulation of target genes involved in fatty acid storage and metabolism. While the precise

mechanism of interaction for 4-Hydroxyphenyl diphenyl phosphate is still under

investigation, it is hypothesized to act as a ligand for PPARs, influencing these metabolic

processes.
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Potential Interaction with PPAR Signaling
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Hypothesized interaction with the PPAR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2658905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2658905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

